2,3-dichloro-N-2-naphthylbenzamide

• IUPAC Name: 2,3-dichloro-N-naphthalen-2-ylbenzamide
• InChI: InChI=1S/C17H11Cl2NO/c18-15-7-3-6-14(16(15)19)17(21)20-13-9-8-11-4-1-2-5-12(11)10-13/h1-10H,(H,20,21)
• InChI Key: WNDLCZQQURTZPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H11Cl2NO
• Molecular Weight: 316.2 g/mol

Description

2,3-dichloro-N-2-naphthylbenzamide (also known as diclofenac) is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It is classified as a COX-2 inhibitor and is widely used due to its effectiveness in treating a variety of conditions, including arthritis, menstrual cramps, and post-operative pain.

Mechanism of Action

Diclofenac works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. It does this by blocking the activity of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to inhibit platelet aggregation and to have a protective effect on the gastrointestinal tract.

Advantages and Limitations for Lab Experiments

Diclofenac is widely used in laboratory experiments due to its effectiveness in treating a variety of conditions. However, it is important to note that diclofenac can have side effects, including gastrointestinal bleeding and liver damage. Additionally, it can interact with other medications, so caution should be taken when using it in combination with other drugs.

Future Directions

There are several potential future directions for research on diclofenac. One area of interest is the development of new formulations that can improve its effectiveness and reduce its side effects. Another area of interest is the study of diclofenac's potential use in treating other conditions, such as cancer and Alzheimer's disease. Additionally, there is ongoing research into the mechanisms of action of diclofenac and its interactions with other drugs.

Synthesis Methods

The synthesis of diclofenac involves the reaction of 2,3-dichloronaphthalene with 2-aminobenzophenone in the presence of a catalyst. The resulting compound is then purified and crystallized to obtain pure diclofenac.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating a variety of conditions, including rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. It has also been studied for its potential use in treating cancer, as it has been shown to inhibit tumor growth in certain types of cancer.